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Compound of Interest

Compound Name: Raxatrigine

Cat. No.: B1684372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, and CNV1014802) is a state-
dependent sodium channel blocker.[1][2] Initially investigated as a selective inhibitor of the
Navl.7 sodium channel, it is now considered a broad-spectrum inhibitor of voltage-gated
sodium channels.[3][4] Raxatrigine has been the subject of clinical trials for various
neuropathic pain conditions, including trigeminal neuralgia and lumbosacral radiculopathy.[3][5]
Proper preparation of stock solutions is critical for accurate and reproducible experimental
results. Dimethyl sulfoxide (DMSOQO) is a common solvent for dissolving Raxatrigine for in vitro
studies due to its high solubilizing capacity. This document provides detailed protocols for the
preparation, storage, and handling of Raxatrigine stock solutions using DMSO.

Physicochemical Properties of Raxatrigine

A summary of the key physicochemical properties of Raxatrigine is provided in the table below.
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Property Value Reference
Vixotrigine, GSK-1014802,

Synonyms [1][3]
CNV1014802

Molecular Formula C18H19FN202 (116171181

Molecular Weight 314.35 g/mol [111819]

Appearance White to off-white solid [1]

CAS Number 934240-30-9 [1113119]

Solubility and Storage

The solubility and recommended storage conditions for Raxatrigine in DMSO are crucial for

maintaining the integrity of the compound.

Parameter Details Reference
Solvent DMSO [1]
Solubility 100 mg/mL (318.12 mM) [1]

] -80°C for up to 6 months;
Stock Solution Storage [11[2]
-20°C for up to 1 month

Aliguot to avoid repeated
freeze-thaw cycles. Use newly

Storage Notes [1][10]
opened, anhydrous DMSO as

it is hygroscopic.

Experimental Protocols
Materials

» Raxatrigine powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, DNase/RNase-free microcentrifuge tubes or vials
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o Calibrated pipettes and sterile tips
o Vortex mixer

» Ultrasonic bath (optional, for aiding dissolution)

Protocol for Preparation of a 100 mM Raxatrigine Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Raxatrigine in DMSO.

o Preparation: Work in a clean, designated area. Ensure all equipment is properly calibrated
and sterile.

* Weighing Raxatrigine: Accurately weigh the desired amount of Raxatrigine powder. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.44 mg of Raxatrigine
(Molecular Weight = 314.35 g/mol ).

¢ Dissolution:

o

Add the weighed Raxatrigine powder to a sterile microcentrifuge tube or vial.

[¢]

Add the calculated volume of anhydrous DMSO. For a 100 mM solution with 31.44 mg of
Raxatrigine, add 1 mL of DMSO.

[¢]

Vortex the solution thoroughly until the powder is completely dissolved.

o

If dissolution is slow, brief sonication in an ultrasonic water bath may be used to facilitate
the process.[1][2] Visually inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can
degrade the compound.[10]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]

Diagrams
Experimental Workflow: Raxatrigine Stock Solution
Preparation

Workflow for Raxatrigine Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a Raxatrigine stock solution in
DMSO.
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Conceptual Signaling Pathway: Mechanism of Action of
Raxatrigine

Conceptual Pathway: Raxatrigine as a Sodium Channel Blocker
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Caption: Raxatrigine's mechanism of action involves blocking voltage-gated sodium channels.

Safety Precautions

» Raxatrigine: Handle Raxatrigine powder in a well-ventilated area or a chemical fume hood.
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o« DMSO: DMSO is readily absorbed through the skin and can carry other dissolved
substances with it. Avoid direct contact with skin and eyes. Always wear gloves when
handling DMSO solutions.
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Disclaimer: This document is intended for research use only. The protocols and information
provided are based on currently available data and should be used as a guide. Researchers
should always consult the relevant safety data sheets (SDS) for all chemicals used and adhere
to their institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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